Cas no 2137616-25-0 ((2-{[Bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol)

• Product Name: (2-{[Bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol
• CAS No: 2137616-25-0
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 6573846
• PubChem ID: 165471331
• Update Time: 2025-06-21

(2-{[Bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2137616-25-0
• EN300-800298
• (2-{[bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol
• (2-{[Bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol

• Inchi： 1S/C14H29NO/c1-10(2)14(9-16)7-13(14)8-15(11(3)4)12(5)6/h10-13,16H,7-9H2,1-6H3
• InChI Key： ZOMZJNULBMAVDL-UHFFFAOYSA-N
• SMILES： OCC1(C(C)C)CC1CN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on (2-{[Bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol

Compound CAS No 2137616-25-0: (2-{[Bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol

The compound with CAS number 2137616-25-0, known as (2-{[Bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol, is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring, which is substituted with a bis(propan-2-yl)amino group and a methanol moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of polymers and surfactants. The presence of the cyclopropane ring introduces strain into the molecule, which can be exploited to create materials with enhanced mechanical properties. For instance, researchers have reported that incorporating this compound into polymer matrices can significantly improve their tensile strength and thermal stability.

The synthesis of (2-{[Bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol involves a multi-step process that begins with the preparation of the cyclopropane precursor. This is typically achieved through a Simmons-Smith reaction, where a diiodomethane reacts with zinc to form a cyclopropane ring. Subsequent steps involve functionalization of the ring with the bis(propan-2-yl)amino group and the methanol moiety, ensuring precise control over the molecular architecture.

One of the most intriguing aspects of this compound is its ability to act as a chiral inducer in asymmetric catalysis. The bulky propan-2-yl groups attached to the amino group create a chiral environment that can influence the stereochemistry of reactions involving this molecule. Recent research has demonstrated its effectiveness in catalyzing enantioselective reactions, making it a valuable tool in the synthesis of chiral pharmaceuticals.

In addition to its role in catalysis, this compound has shown promise in drug delivery systems. Its amphiphilic nature, arising from the combination of hydrophilic and hydrophobic groups, allows it to form self-assembled structures such as micelles and vesicles. These structures have been explored for encapsulating hydrophobic drugs, enhancing their solubility and bioavailability.

The unique properties of (2-{[Bis(propan-2-yl)amino]methyl}-1-(propan-2-yl)cyclopropyl)methanol also make it an attractive candidate for use in electronic materials. Its ability to form ordered monolayers on surfaces has been leveraged in the development of organic electronics, where it serves as an interface layer to improve device performance.

From an environmental standpoint, this compound has been studied for its biodegradability and potential applications in green chemistry. Researchers have found that under certain conditions, it can undergo enzymatic degradation, reducing its environmental footprint compared to traditional synthetic compounds.

In conclusion, (2-{[Bis(propan-2-y